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Compound of Interest

Compound Name: 2,3-Dimethylisonicotinonitrile

CAS No.: 131895-50-6

Cat. No.: B105444

Get Quote

Executive Summary
This guide outlines the mandatory safety protocols and logistical workflows for the disposal of

2,3-Dimethylisonicotinonitrile.[1] As a pyridine derivative featuring a nitrile group, this

compound presents dual hazards: the toxicity/flammability associated with the pyridine ring and

the potential for cyanide-like toxicity under specific metabolic or degradation conditions.

Core Directive: All waste streams containing this compound must be segregated from acidic

waste to prevent the theoretical risk of hydrogen cyanide (HCN) evolution and must be

destroyed via high-temperature incineration. Do not dispose of via sanitary sewer systems.[2]

Chemical Identity & Hazard Profile
Understanding the molecular structure is the first step in safe disposal. The stability of the

aromatic pyridine ring combined with the cyano-group dictates the disposal method.
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Parameter Data

Chemical Name 2,3-Dimethylisonicotinonitrile

Synonyms
2,3-Dimethyl-4-pyridinecarbonitrile; 2,3-

Dimethyl-4-cyanopyridine

CAS Number 131895-50-6

Molecular Formula C₈H₈N₂

Molecular Weight 132.16 g/mol

Physical State
Solid (typically off-white to yellow crystalline

powder)

Primary Hazards
Acute Toxicity (Oral/Dermal/Inhalation),

Skin/Eye Irritant, Combustible.

Incompatibilities
Strong Oxidizing Agents, Strong Acids, Strong

Bases.

The "Why" Behind the Hazard
Nitrile Stability: Unlike simple aliphatic nitriles, the cyano group on the pyridine ring is

relatively stable. However, in the presence of strong acids and moisture, hydrolysis can

occur, converting the nitrile to an amide or carboxylic acid. While rapid HCN evolution is less

likely than with cyanide salts, acid segregation is a critical redundancy to eliminate any risk

of toxic gas generation in waste drums.

Pyridine Toxicity: The pyridine moiety can be hepatotoxic and nephrotoxic. Incineration is

required to fully mineralize the aromatic ring and nitrogen content into NOₓ (captured by

scrubbers) and CO₂.

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. Follow these segregation rules to prevent cross-

contamination and dangerous reactions.

A. Personal Protective Equipment (PPE)[1][2][3][4]
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Gloves:Nitrile rubber (0.11 mm minimum thickness) provides adequate splash protection.

Double-gloving is recommended for handling concentrated solids.

Respiratory: Use a NIOSH-approved N95 particulate respirator or work strictly within a

certified chemical fume hood.

Eye Protection: Chemical safety goggles (ANSI Z87.1).

B. Waste Stream Segregation
Waste Type Segregation Rule Container Type

Solid Waste
Segregate from oxidizers and

acids.

High-Density Polyethylene

(HDPE) wide-mouth jar.

Liquid Waste
Strictly Organic. No aqueous

acidic mixtures.

HDPE or Glass solvent carboy

(Safety Coated).

Sharps/Debris Contaminated needles/glass.

Puncture-proof sharps

container labeled "Chemical

Contaminated".

Disposal Workflows
Follow these step-by-step protocols for the three primary waste streams.

Protocol A: Solid Waste (Pure Compound or Spill
Cleanup)

Containment: Transfer the solid material into a dedicated hazardous waste container. Do not

fill beyond 90% capacity.

Labeling: Attach a hazardous waste label. Clearly write:

Chemical Name: 2,3-Dimethylisonicotinonitrile

Hazards: Toxic, Irritant.
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Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray.

Keep the container closed at all times except when adding waste.

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicable for reaction mixtures containing organic solvents (e.g., DCM, Ethyl Acetate).

pH Check: Verify the pH of the solution. If the reaction involved acids, neutralize the mixture

to pH 6–8 using a mild base (e.g., Sodium Bicarbonate) before adding to the waste

container.

Causality: This prevents acid-catalyzed hydrolysis of the nitrile in the waste drum.

Transfer: Pour into the "Organic Solvents - Non-Halogenated" (or Halogenated, depending

on solvent) waste stream.

Compatibility: Ensure no strong oxidizers (e.g., Nitric acid, Peroxides) are present in the

solvent waste container.

Protocol C: Empty Containers
Triple Rinse: Triple rinse the empty reagent bottle with a compatible solvent (e.g., Acetone or

Ethanol).

Rinsate Disposal: Dispose of the rinsate into the Liquid Waste container (Protocol B).

Defacing: Deface the label and mark "Empty". Dispose of the glass container in the standard

laboratory glass waste or recycling stream, depending on institutional policy.

Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating 2,3-
Dimethylisonicotinonitrile waste.
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Figure 1: Decision tree for the segregation and disposal of 2,3-Dimethylisonicotinonitrile
waste streams.

Emergency Spill Response
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Immediate Action Required:

Evacuate: Clear the immediate area of unnecessary personnel.

PPE Up: Don nitrile gloves, safety goggles, and a lab coat.[1] If powder is airborne, use

respiratory protection.[1]

Contain: Cover the spill with a dry absorbent pad or vermiculite.

Avoid: Do not use wet paper towels initially if the material is solid, to prevent dissolving

and spreading the contamination.

Collect: Scoop the absorbent material into a sealable plastic bag or wide-mouth jar.

Clean: Wipe the surface with a soap and water solution.[3] Collect these wipes as solid

hazardous waste.

Regulatory & Compliance
RCRA Classification: This material is likely not a "Listed Waste" (P or U list) by specific

name, but it must be characterized as hazardous based on toxicity and ignitability

characteristics.

DOT Shipping (for waste transport):

Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (2,3-Dimethylisonicotinonitrile)

Hazard Class: 6.1

UN Number: UN3439 (Generic for solid nitriles) or UN2811 (Toxic solids, organic, n.o.s.).

Consult your EHS officer for the specific UN assignment based on purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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